Cas no 2227947-72-8 (tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate
• CAS No: 2227947-72-8
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5769650
• PubChem ID: 165620587
• Update Time: 2023-11-25

tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2227947-72-8
• EN300-1883078
• tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate
• tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate

• Inchi： 1S/C13H25NO4/c1-10(15)5-6-13(7-8-17-9-13)14-11(16)18-12(2,3)4/h10,15H,5-9H2,1-4H3,(H,14,16)/t10-,13?/m1/s1
• InChI Key： BXJOODNQJVVEOG-VUUHIHSGSA-N
• SMILES： O1CCC(C1)(CC[C@@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų